3-methoxy-5-methyl-1H-pyrazole

• IUPAC Name: 3-methoxy-5-methyl-1H-pyrazole
• InChI: InChI=1S/C5H8N2O/c1-4-3-5(8-2)7-6-4/h3H,1-2H3,(H,6,7)
• InChI Key: GZWAVQOMDAZDIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)OC
• Molecular Formula: C5H8N2O
• DSSTOX Substance ID: DTXSID301305458
• Molecular Weight: 112.13 g/mol
• CAS RN: 3201-22-7

Description

3-Methoxy-5-methyl-1H-pyrazole is a chemical compound with the molecular formula C5H8N2O. It is a member of the pyrazole family, which are heterocyclic compounds characterized by a 5-membered ring structure composed of three carbon atoms and two nitrogen atoms.

Synthesis Analysis

Pyrazole compounds, including 3-methoxy-5-methyl-1H-pyrazole, can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can provide pyrazoles.

Molecular Structure Analysis

The molecular structure of 3-methoxy-5-methyl-1H-pyrazole consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The 3-methoxy-5-methyl-1H-pyrazole molecule also contains a methoxy group (OCH3) and a methyl group (CH3) attached to the pyrazole ring.

Chemical Reactions Analysis

Pyrazole compounds, including 3-methoxy-5-methyl-1H-pyrazole, can undergo various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines can provide functionalized pyrazoles. Additionally, a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can provide a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

3-Methoxy-5-methyl-1H-pyrazole has a density of 1.1±0.1 g/cm³, a boiling point of 249.8±20.0 °C at 760 mmHg, and a flash point of 91.3±12.0 °C. It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 1 freely rotating bond.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

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Tautomerism and Reactivity

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Synthesis of Condensed Heterocyclic Systems

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Role in the Preparation of Drug Molecules

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Ester Functionality in Pyrazoles

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Construction of C–N Bonds

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D-Amino Acid Oxidase (DAO) Inhibitor

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Safety and Hazards

While specific safety and hazard information for 3-methoxy-5-methyl-1H-pyrazole is not available, general precautions for handling similar chemical compounds include avoiding dust formation, avoiding breathing in mist, gas, or vapors, and avoiding contact with skin and eyes.

Future Directions

Pyrazole compounds, including 3-methoxy-5-methyl-1H-pyrazole, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. Therefore, future research may focus on developing new synthetic techniques and exploring new applications for these compounds.

Mechanism of Action

Target of Action

Pyrazole derivatives have been found to exhibit diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that pyrazole derivatives may interact with a wide range of molecular targets.

Mode of Action

For instance, some pyrazole derivatives have been found to inhibit enzymes, interact with receptors, or interfere with cellular processes . The specific interactions depend on the structure of the pyrazole derivative and the nature of its target.

Biochemical Pathways

For example, some pyrazole derivatives have been found to inhibit enzymes involved in inflammatory responses, suggesting that they may affect inflammatory signaling pathways .

Result of Action

For example, some pyrazole derivatives have been found to inhibit the growth of cancer cells, suggesting that they may induce cell cycle arrest or apoptosis .

Action Environment

The action of 3-methoxy-5-methyl-1H-pyrazole can be influenced by various environmental factors. For instance, the pH, temperature, and presence of other molecules can affect the stability and efficacy of the compound. Additionally, the compound’s action can be influenced by the specific biological environment in which it is present, such as the type of cells or tissues and the presence of other biochemical factors .